2-cyano-N-cycloheptyl-N-ethylbenzamide

• IUPAC Name: 2-cyano-N-cycloheptyl-N-ethylbenzamide
• InChI: InChI=1S/C17H22N2O/c1-2-19(15-10-5-3-4-6-11-15)17(20)16-12-8-7-9-14(16)13-18/h7-9,12,15H,2-6,10-11H2,1H3
• InChI Key: QERXNQOGNLLBDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCCC1)C(=O)C2=CC=CC=C2C#N
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

2-Cyano-N-cycloheptyl-N-ethylbenzamide is a benzamide derivative characterized by a cyano (-CN) group at the 2-position of the benzene ring and N-cycloheptyl-N-ethyl substituents on the amide nitrogen. The bulky cycloheptyl-ethyl substituents may enhance lipophilicity, impacting its applications in medicinal chemistry or materials science.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound Name	Benzamide Substituent	Amide Nitrogen Substituents	Key Functional Features
2-Cyano-N-cycloheptyl-N-ethylbenzamide	2-Cyano	Cycloheptyl, Ethyl	Electron-withdrawing cyano; lipophilic N-substituents
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-Methyl	2-Hydroxy-1,1-dimethylethyl	Electron-donating methyl; N,O-bidentate directing group
4-(2-(Benzo[d]oxazol-2-ylthio)acetamido)-N-cyclohexylbenzamide	None (4-position)	Cyclohexyl; benzooxazole-thioacetamido	Heterocyclic thioacetamido; smaller cyclohexyl group
2-Chloro-N-(5-nitro-1,3-thiazol-2-yl)benzamide	2-Chloro	5-Nitro-1,3-thiazol-2-yl	Electron-withdrawing chloro; nitro-thiazole pharmacophore

Key Observations :

• Electron Effects: The cyano group in the target compound contrasts with methyl (electron-donating) in and chloro (moderately electron-withdrawing) in , influencing reactivity in C–H functionalization or electrophilic substitution.
• N-Substituent Bulk : Cycloheptyl-ethyl substituents in the target compound are bulkier than cyclohexyl in or hydroxy-dimethylethyl in , likely reducing solubility in polar solvents but enhancing membrane permeability.
• Functional Group Diversity: The benzooxazole-thioacetamido group in introduces sulfur and heterocyclic motifs, enabling distinct metal-binding or biological activity compared to the target’s cyano group.

Critical Insights :

• The target compound’s cyano group may confer reactivity in nucleophilic additions or as a directing group, differing from ’s hydroxy-dimethylethyl motif.
• Toxicity data gaps for cyano-containing analogs (e.g., ) highlight the need for further toxicological profiling of the target compound .